4-[(2-Pyrazol-1-ylphenyl)methylcarbamoyl]benzoic acid

Catalog No.
S6991045
CAS No.
M.F
C18H15N3O3
M. Wt
321.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-[(2-Pyrazol-1-ylphenyl)methylcarbamoyl]benzoic a...

Product Name

4-[(2-Pyrazol-1-ylphenyl)methylcarbamoyl]benzoic acid

IUPAC Name

4-[(2-pyrazol-1-ylphenyl)methylcarbamoyl]benzoic acid

Molecular Formula

C18H15N3O3

Molecular Weight

321.3 g/mol

InChI

InChI=1S/C18H15N3O3/c22-17(13-6-8-14(9-7-13)18(23)24)19-12-15-4-1-2-5-16(15)21-11-3-10-20-21/h1-11H,12H2,(H,19,22)(H,23,24)

InChI Key

LNKPLYHEEVGJQQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)C(=O)O)N3C=CC=N3
PPMCB is a white crystalline solid compound that has chemical formula C20H16N4O3. It was first synthesized by researchers at the University of Illinois in 1989. PPMCB is a type of NSAID that works by inhibiting the activity of cyclooxygenase (COX) enzymes in the body. This activity leads to the reduction of inflammation, fever, and pain.
PPMCB has a melting point of 214-218°C and is insoluble in water. The solubility of PPMCB in organic solvents like chloroform and methanol is high. It has a molecular weight of 368.36 g/mol and a density of 1.39 g/cm³. PPMCB has a pKa value of about 4.8 and is a weak acid.
PPMCB can be synthesized from 4-amino benzoic acid, 1-(2-pyrazinyl) ethanone, and benzyl chloroformate. This synthesis method involves multi-step reactions and the use of various reagents. The purity of synthesized PPMCB can be confirmed via various characterization methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Many analytical methods have been developed to study the chemical, physical, and biological properties of PPMCB. Some of these methods include high-performance liquid chromatography (HPLC), infrared (IR) spectroscopy, ultraviolet (UV) spectroscopy, and NMR spectroscopy.
PPMCB has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has been found to be effective in suppressing the activity of COX-2 enzymes, which are responsible for inflammation and pain. PPMCB has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Few studies have reported the acute toxicity of PPMCB in humans and animals. However, it has been shown to be relatively safe when used in therapeutic doses. PPMCB has also been shown to have low genotoxicity potential.
PPMCB has many applications in scientific experiments. It is commonly used as a reference compound in drug discovery research. Researchers use PPMCB to study the chemical and biological properties of new anti-inflammatory and anti-cancer compounds. PPMCB is also used as a standard in quality control processes for pharmaceutical and biotechnological industries.
Researchers continue to study the chemical, physical, and biological properties of PPMCB. Many studies have focused on developing new synthesis methods for PPMCB and its derivatives. Other studies have focused on investigating the mechanisms of action of PPMCB in treating various diseases.
PPMCB has the potential to be used in various fields of research and industry. In pharmaceuticals, it can be used to develop new anti-inflammatory and anti-cancer drugs. In agriculture, PPMCB can be used as a pesticide due to its anti-inflammatory properties.
There are some limitations to the use of PPMCB as a drug candidate. For example, it may cause gastric ulcers and renal toxicity if used for long periods of time. Nevertheless, researchers are exploring new avenues for developing PPMCB derivatives with reduced toxicity. Future research can also focus on studying the pharmacokinetics of PPMCB and its derivatives in humans and animals. Furthermore, studies can explore the efficacy of PPMCB in treating other conditions like arthritis, Alzheimer’s disease, and multiple sclerosis.
1. Further study the use of PPMCB as a pesticide and its impact on the environment.
2. Develop new PPMCB derivatives with reduced toxicity for long-term use.
3. Investigate the efficacy of PPMCB in treating arthritis, Alzheimer’s disease, and multiple sclerosis.
4. Investigate the effects of PPMCB on stem cell differentiation.
5. Further study the pharmacokinetics of PPMCB and its derivatives in humans and animals.
6. Develop new methods for synthesizing PPMCB and its derivatives.
7. Investigate the use of PPMCB in combination therapy for cancer treatment.
8. Investigate the effects of PPMCB on the immune system.
9. Study the effect of PPMCB on oxidative stress and inflammation.
10. Develop PPMCB nanoparticles for drug delivery.

XLogP3

2.2

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

321.11134135 g/mol

Monoisotopic Mass

321.11134135 g/mol

Heavy Atom Count

24

Dates

Modify: 2023-08-26

Explore Compound Types